BE“GHE Safety Operating Guide

Check Availability & Pricing

Prudent Disposal of 3-Chlorogentisyl Alcohol in
a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chlorogentisyl alcohol

Cat. No.: B10854693

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for 3-
Chlorogentisyl alcohol, a phenol and microbial metabolite. While a specific Safety Data Sheet
(SDS) for 3-Chlorogentisyl alcohol is not readily available, this guide synthesizes best
practices from general hazardous waste management protocols and data for structurally similar
compounds to ensure safe handling and disposal.

Chemical and Physical Properties

A summary of the known properties of 3-Chlorogentisyl alcohol is presented below. This
information is crucial for assessing the potential hazards and determining the appropriate
disposal route.
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Property Value Source
CAS Number 32744-80-2 [11[2]
Molecular Formula C7H7CIOs [1][2]
Molecular Weight 174.6 g/mol [1]
Physical State Solid [1]

Sparingly soluble in DMSO,
Solubility Ethanol, and PBS (pH 7.2) (1- [1]
10 mg/ml)

Standard Operating Procedure for Disposal

The following protocol outlines the step-by-step process for the safe disposal of 3-

Chlorogentisyl alcohol waste. This procedure is based on general principles of hazardous

waste management and should be adapted to comply with institutional and local regulations.

Experimental Protocol: Waste Segregation and
Collection

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure
appropriate PPE is worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Identification: All waste containing 3-Chlorogentisyl alcohol must be classified as
hazardous chemical waste.

Segregation: Do not mix 3-Chlorogentisyl alcohol waste with other waste streams unless
they are compatible. It should be collected separately to avoid unintended reactions.

Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting the waste. The container must be in good condition and have a secure lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"3-Chlorogentisyl alcohol,"” and the approximate concentration and quantity.

Collection of Liquid Waste:
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o For solutions of 3-Chlorogentisyl alcohol, pour the waste into the designated container
using a funnel to prevent spills.

o The first rinse of any container that held the pure compound or a concentrated solution
should also be collected as hazardous waste.[3]

o Collection of Solid Waste:
o Collect solid 3-Chlorogentisyl alcohol waste in a clearly labeled, sealed container.

o Contaminated materials such as pipette tips, gloves, and weighing paper should be placed
in a separate, sealed bag or container labeled as "Contaminated Solid Waste" with the
chemical name.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials. Secondary containment should be used for liquid waste.[3]

o Disposal Request: Once the waste container is nearly full (not exceeding 90% capacity),
arrange for pickup and disposal by a certified hazardous waste management service in
accordance with your institution's procedures.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Chlorogentisyl alcohol.
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Caption: Disposal workflow for 3-Chlorogentisyl alcohol.
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Disclaimer: The information provided is based on general chemical safety principles. Always
consult your institution's Environmental Health and Safety (EHS) department and local
regulations for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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